Cas no 68491-55-4 (4-Acetoxy-2,3,6-trimethylphenol)

4-Acetoxy-2,3,6-trimethylphenol structure
68491-55-4 structure
Product Name:4-Acetoxy-2,3,6-trimethylphenol
CAS No:68491-55-4
MF:C11H14O3
MW:194.227063655853
CID:393129
Update Time:2023-08-03

4-Acetoxy-2,3,6-trimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, 2,3,5-trimethyl-, 1-acetate
    • trimethylhydroquinone acetate
    • BMHNIBQPXLPWMA-UHFFFAOYSA-N
    • 4-acetoxy-2,3,6-trimethylphenol
    • 4-Acetoxy-2,3,6-trimethylphenol
    • Inchi: 1S/C11H14O3/c1-6-5-10(14-9(4)12)7(2)8(3)11(6)13/h5,13H,1-4H3
    • InChI Key: BMHNIBQPXLPWMA-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC(C)=C(C(C)=C1C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5
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